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Compound of Interest

Compound Name: 3-Fluoro-4-methylbenzyl bromide

Cat. No.: B126329 Get Quote

For researchers and professionals in drug development, understanding the fundamental

properties of chemical compounds is paramount. This guide provides a concise technical

overview of the empirical formula for 3-Fluoro-4-methylbenzyl bromide, a compound of

interest in organic synthesis.

Chemical Identity and Formula
3-Fluoro-4-methylbenzyl bromide is a substituted aromatic hydrocarbon. Its structure

consists of a benzene ring substituted with a fluorine atom at the third position, a methyl group

at the fourth position, and a bromomethyl group at the first position.

Molecular and Empirical Formula

The molecular formula for 3-Fluoro-4-methylbenzyl bromide has been determined to be

C8H8BrF.[1][2] This formula indicates that a single molecule of the compound contains eight

carbon atoms, eight hydrogen atoms, one bromine atom, and one fluorine atom.

The empirical formula represents the simplest whole-number ratio of atoms of each element in

a compound. To determine the empirical formula from the molecular formula, one must find the

greatest common divisor of the subscripts of the atoms. In the case of C8H8BrF, the subscripts

are 8, 8, 1, and 1. The greatest common divisor for these numbers is 1.

Therefore, the empirical formula for 3-Fluoro-4-methylbenzyl bromide is the same as its

molecular formula.
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Attribute Value

Molecular Formula C8H8BrF[1][2]

Empirical Formula C8H8BrF

Molecular Weight 203.05 g/mol [1][2]

CAS Number 145075-44-1[2][3]

Logical Derivation of the Empirical Formula
The relationship between the molecular and empirical formula can be visualized as a direct

identity in this specific case.

Derivation of the empirical formula from the molecular formula.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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